Cas no 13734-40-2 (Boc-Thr(tBu)-OH)

• Product Name: Boc-Thr(tBu)-OH
• CAS No: 13734-40-2
• MF: C₁₃H₂₅NO₅
• MW: 275.341304540634
• MDL: MFCD00151115
• CID: 49450
• PubChem ID: 7015770
• Update Time: 2025-04-18

Boc-Thr(tBu)-OH Chemical and Physical Properties

Names and Identifiers

• Boc-O-tert-butyl-L-threonine
• Boc-Thr(t-Bu)-OH
• Boc-Thr(tBu)-OH
• (2S,3R)-3-(tert-Butoxy)-2-((tert-butoxycarbonyl)amino)butanoic acid
• (2S,3R)-3-[(2-methylpropan-2-yl)oxy]-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• BOC-L-THR(TBU)-OH
• Boc-O-t-butyl-L-threonine
• Boc-(L)-Thr(OtBu)-OH
• Boc-Thr(OtBu)-OH
• L-Boc-(OtBu)-threonine
• N-Boc-Thr(tBu)-OH
• (S)-3-tert-Butoxy-2-tert-butoxycarbonylamino-butyric acid
• BocThr(tBu)
• BOC-THR(BUT)-OH
• BOC-THREONINE(TBU)-OH
• N-T-boc-O-T-butyl-L-threonine
• (Tert-Butoxy)Carbonyl Thr(tBu)-OH
• Boc-O-tert-butyl-L-threonine99%
• L-Threonine, N-[(1,1-dimethylethoxy)carbonyl]-O-(1,1-dimethylethyl)-
• N-Boc-O-(tert-butyl)-L-threonine
• PubChem12289
• N-BOC-O-ter-butyl-L-threonine
• N-BOC-O-tert-butyl-L-threonine
• LKRXXARJBFBMCE-BDAKNGLRSA-N
• (2s,
• (2S,3R)-2-(Boc-amino)-3-(tert-butoxy)butyric acid
• CS-W012322
• AC2493
• J-007004
• N-alpha-t-Butyloxycarbonyl-O-t-butyl-L-threonine
• (2s,3r)-3-tert-butoxy-2-[(tert-butoxycarbonyl)amino]butanoic acid
• DTXSID40426760
• EN300-205436
• (2S,3R)-3-(tert-butoxy)-2-{[(tert-butoxy)carbonyl]amino}butanoic acid
• (2S,3R)-3-tert-butoxy-2-(tert-butoxycarbonylamino)butanoic acid
• Boc-Thr(t-Bu)-OH, >=99.0% (sum of enantiomers, TLC)
• HY-W011606
• SCHEMBL2395128
• AKOS015895291
• MFCD00151115
• N-(tert-Butoxycarbonyl)-O-(tert-butyl)-L-threonine
• (2S,3R)-3-tert-butoxy-2-tert-butoxycarbonylamino-butyric acid
• DS-14834
• 13734-40-2
• (2S,3R)-3-(TERT-BUTOXY)-2-[(TERT-BUTOXYCARBONYL)AMINO]BUTANOIC ACID
• DB-022912
• 834-860-0
• N-((1,1-Dimethylethoxy)carbonyl)-O-(1,1-dimethylethyl)-L-threonine
• N-[(1,1-Dimethylethoxy)carbonyl]-O-(1,1-dimethylethyl)-L-threonine
• (2S,3R)-3-(tert-butoxy)-2-(((tert-butoxy)carbonyl)amino)butanoic acid

• MDL： MFCD00151115
• Inchi： 1S/C13H25NO5/c1-8(18-12(2,3)4)9(10(15)16)14-11(17)19-13(5,6)7/h8-9H,1-7H3,(H,14,17)(H,15,16)/t8-,9+/m1/s1
• InChI Key： LKRXXARJBFBMCE-BDAKNGLRSA-N
• SMILES： O([C@H](C)[C@@H](C(=O)O)NC(=O)OC(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 275.17300
• Monoisotopic Mass: 275.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data available
• Density: 1.0700
• Melting Point: 98.9 °C
• Boiling Point: 391.3°C at 760 mmHg
• Flash Point: 190.4±26.5 °C
• Refractive Index: 1.462
• Solubility: Soluble in DMF.
• PSA: 84.86000
• LogP: 2.55880
• Optical Activity: [α]20/D +3.6±0.5°, c = 2% in DMF

Boc-Thr(tBu)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters